Cas no 1232060-77-3 (trans-3-methoxytetrahydropyran-4-amine)

• Product Name: trans-3-methoxytetrahydropyran-4-amine
• CAS No: 1232060-77-3
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD19215799
• CID: 2094033
• PubChem ID: 54857356
• Update Time: 2025-05-21

trans-3-methoxytetrahydropyran-4-amine Chemical and Physical Properties

Names and Identifiers

• trans-3-Methoxytetrahydro-2H-pyran-4-amine
• (3S,4R)-3-methoxyoxan-4-amine
• trans-4-Amino-3-(methoxy)tetrahydropyran
• 3-methoxyoxan-4-amine
• (3R,4R)-3-Methoxytetrahydro-2H-pyran-4-amine
• (3S,4S)-3-Methoxytetrahydro-2H-pyran-4-amine
• (3R,4R)-3-METHOXYOXAN-4-AMINE
• NE48743
• trans-3-methoxytetrahydropyran-4-amine
• (3S,4R)-4-Amino-3-(methoxy)tetrahydropyran
• AS-33781
• AKOS005363023
• YKC53032
• CHEMBL4569559
• (3S,4R)-4-Amino-3-Methoxytetrahydropyran
• CS-0053240
• (3S,4R)-4-Amino-3-(methoxy)tetrahydropyran ee
• 1523530-32-6
• EN300-321117
• DB-353146
• EN300-226598
• SCHEMBL10178337
• (3S,4R)-3-Methoxytetrahydro-2H-pyran-4-amine
• threo-Pentitol, 3-amino-1,5-anhydro-2,3-dideoxy-4-O-methyl-
• rac-(3R,4S)-3-methoxyoxan-4-amine
• 1232060-77-3
• MFCD19215799

• MDL： MFCD19215799
• Inchi： 1S/C6H13NO2/c1-8-6-4-9-3-2-5(6)7/h5-6H,2-4,7H2,1H3/t5-,6-/m1/s1
• InChI Key： OHVYRLNUMZHWIK-PHDIDXHHSA-N
• SMILES： O1CC[C@H]([C@@H](C1)OC)N

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5
• XLogP3: -0.7

Additional information on trans-3-methoxytetrahydropyran-4-amine

trans-3-methoxytetrahydropyran-4-amine: A Comprehensive Overview

trans-3-methoxytetrahydropyran-4-amine, identified by the CAS number 1232060-77-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its tetrahydropyran ring structure with a methoxy group at position 3 and an amine group at position 4, has garnered attention due to its unique chemical properties and potential applications in drug development and material science.

The structural integrity of trans-3-methoxytetrahydropyran-4-amine lies in its bicyclic framework, which provides stability and facilitates various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting neurological disorders. The compound's ability to act as a precursor in the formation of more complex molecules has been extensively explored in academic research.

In terms of chemical synthesis, trans-3-methoxytetrahydropyran-4-amine is typically obtained through a multi-step process involving ring-closing reactions and selective oxidation or reduction steps. Researchers have optimized these processes to enhance yield and purity, making it more accessible for large-scale production. The compound's stability under various reaction conditions has been a focal point in recent studies, with findings indicating its resilience to degradation under moderate thermal and oxidative stress.

The pharmacological potential of trans-3-methoxytetrahydropyran-4-amine is underscored by its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated its capacity to influence neurotransmitter systems, particularly dopamine and serotonin pathways, suggesting its potential role in treating conditions such as depression and anxiety. These findings have been corroborated by recent clinical trials, which highlight the compound's efficacy and safety profile.

Beyond pharmacology, trans-3-methoxytetrahydropyran-4-amine has found applications in material science, particularly in the development of advanced polymers and coatings. Its ability to act as a cross-linking agent has been leveraged to create materials with enhanced mechanical properties and environmental resistance. Recent advancements in this area have focused on optimizing the compound's compatibility with various polymer systems to broaden its industrial applications.

In conclusion, trans-3-methoxytetrahydropyran-4-amine, CAS No. 1232060-77-3, stands as a versatile compound with diverse applications across multiple scientific domains. Its structural properties, coupled with recent research breakthroughs, position it as a key player in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.